3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid calcium

Specification

• Description: Calcium pantothenate is a polymer.; Calcium Pantothenate is the calcium salt of the water-soluble vitamin B5, ubiquitously found in plants and animal tissues with antioxidant property. Pentothenate is a component of coenzyme A (CoA) and a part of the vitamin B2 complex. Vitamin B5 is a growth factor and is essential for various metabolic functions, including the metabolism of carbohydrates, proteins, and fatty acids. This vitamin is also involved in the synthesis of cholesterol, lipids, neurotransmitters, steroid hormones, and hemoglobin.; CALCIUM PANTOTHENATE is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.; See also: Pantothenic Acid (has active moiety).
• CAS No.: 137-08-6
• Molecular Formula: C9H17CaNO5
• Molecular Weight: 259.31 g/mol
• IUPAC Name: calcium bis(3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate)
• Standard InChI: InChI=1S/C9H17NO5.Ca/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/t7-;/m0./s1
• Standard InChI Key: ZIWNLPKLQFDFEU-FJXQXJEOSA-N
• Isomeric SMILES: CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2]
• Canonical SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]